molecular formula C6H7BClNO2 B1586860 2-Chloro-6-methylpyridine-3-boronic acid CAS No. 536693-95-5

2-Chloro-6-methylpyridine-3-boronic acid

Cat. No. B1586860
CAS RN: 536693-95-5
M. Wt: 171.39 g/mol
InChI Key: ANQOEORPINPUEB-UHFFFAOYSA-N
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Description

2-Chloro-6-methylpyridine-3-boronic acid, commonly known as CMPB, is a versatile molecule that has a wide range of applications in scientific research. It is a boronic acid, an organic compound composed of a boron atom covalently bonded to an oxygen atom and two hydrogen atoms. CMPB is used as a reagent in organic synthesis and has been studied for its biochemical and physiological effects. In

Scientific Research Applications

Suzuki–Miyaura Coupling

The compound is used as a boron reagent in the Suzuki–Miyaura (SM) coupling . This is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. The success of SM coupling originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Protodeboronation

The compound can be used in catalytic protodeboronation of pinacol boronic esters . This process is a radical approach that allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .

FTIR and FT-Raman Spectroscopic Analyses

2-Chloro-6-methylpyridine has been used for experimental FTIR and FT-Raman spectroscopic analyses . These techniques are used to study the vibrational properties of molecules, which can provide information about the structure and dynamics of the molecule.

Conformational Studies

The compound is also used in conformational studies . These studies are important in understanding the three-dimensional structure of molecules, which can influence their reactivity and interactions with other molecules.

Synthesis of Et Canthinone-3-carboxylates

The compound can be used in the synthesis of Et canthinone-3-carboxylates . This involves a Pd-catalyzed Suzuki-Miyaura coupling and a Cu-catalyzed amidation reaction .

6. Preparation of Arylmethylpyrrolidinylmethanols and Amine Derivatives The compound can be used in the preparation of arylmethylpyrrolidinylmethanols and amine derivatives . This involves a reaction with MIDA followed by Suzuki reaction with halides or amination with amines .

properties

IUPAC Name

(2-chloro-6-methylpyridin-3-yl)boronic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BClNO2/c1-4-2-3-5(7(10)11)6(8)9-4/h2-3,10-11H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ANQOEORPINPUEB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=C(N=C(C=C1)C)Cl)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00376752
Record name 2-CHLORO-6-METHYLPYRIDINE-3-BORONIC ACID
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00376752
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

171.39 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-6-methylpyridine-3-boronic acid

CAS RN

536693-95-5
Record name 2-CHLORO-6-METHYLPYRIDINE-3-BORONIC ACID
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00376752
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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